N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide
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Overview
Description
N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide, also known as DPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPPB is a pyrazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research fields.
Mechanism of Action
The mechanism of action of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide varies depending on the specific research application. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide acts as an inhibitor of the TRPC6 ion channel, which is involved in calcium signaling in neurons. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide inhibits the activity of the enzyme poly(ADP-ribose) polymerase, which is involved in DNA repair. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide induces apoptosis in cancer cells, potentially through the activation of the mitochondrial pathway.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to have a range of biochemical and physiological effects, depending on the specific research application. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit calcium signaling in neurons, which can affect neuronal excitability and synaptic plasticity. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit DNA repair, which can lead to increased sensitivity to DNA-damaging agents. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to induce apoptosis in cancer cells, which can inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide in lab experiments is its selectivity for specific targets, such as the TRPC6 ion channel or poly(ADP-ribose) polymerase. This can allow researchers to study the effects of inhibiting these targets without affecting other cellular processes. However, one limitation of using N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide is its potential toxicity, which can limit its use in certain experimental systems.
Future Directions
There are a number of potential future directions for research on N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide. One area of interest is the development of more selective inhibitors of the TRPC6 ion channel, which could have therapeutic applications in a range of neurological disorders. Another area of interest is the development of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide derivatives with improved pharmacokinetic properties, which could increase their potential as anticancer agents. Additionally, further studies are needed to investigate the potential toxicity of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide and its derivatives, in order to determine their safety for use in humans.
Synthesis Methods
The synthesis of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide involves the condensation of 3,5-dimethyl-1-propan-2-ylpyrazole with benzoyl chloride in the presence of a base catalyst. The resulting product is then purified using column chromatography to yield pure N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide.
Scientific Research Applications
N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and cancer research. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to act as a potent and selective inhibitor of the TRPC6 ion channel, which is involved in calcium signaling in neurons. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase, which is involved in DNA repair and has been implicated in a range of diseases, including cancer. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to have anticancer properties, including the ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-10(2)18-12(4)14(11(3)17-18)16-15(19)13-8-6-5-7-9-13/h5-10H,1-4H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYALWTSFFBVATK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(C)C)C)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.